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Introduction

Allura Red AC (FD&C Red 40) is a synthetic azo dye extensively used in the food and

beverage industry to impart a red color to products.[1][2] Due to potential health concerns and

regulatory limits on its concentration in consumer products, accurate and reliable quantification

of Allura Red AC is crucial for quality control and food safety.[1][2] This application note details

a straightforward and cost-effective method for the determination of Allura Red AC in beverage

samples using UV-Visible spectrophotometry. The methodology is based on the Beer-Lambert

law, which establishes a linear relationship between the absorbance of the dye and its

concentration in a solution.

Principle

The concentration of Allura Red AC in an aqueous solution can be determined by measuring its

absorbance at the wavelength of maximum absorption (λmax). Allura Red AC exhibits a distinct

absorption peak in the visible region of the electromagnetic spectrum, typically around 504 nm.

[2] By creating a calibration curve from standard solutions of known concentrations, the

concentration of the dye in an unknown beverage sample can be accurately determined. This

method is noted for its simplicity, speed, and low instrumentation cost.[3][4]
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1. Instrumentation and Materials

UV-Visible Spectrophotometer

Analytical Balance

Volumetric flasks (100 mL and 10 mL)

Pipettes (various sizes)

Cuvettes (1 cm path length)

Beakers and other standard laboratory glassware

Allura Red AC analytical standard

Distilled or deionized water

2. Preparation of Standard Solutions

a. Preparation of Stock Standard Solution (200 µg/mL):

Accurately weigh 20.0 mg of Allura Red AC analytical standard.[2]

Transfer the powder to a 100 mL volumetric flask.[2]

Dissolve the powder in a small amount of distilled water and then dilute to the mark with

distilled water.[2]

Stopper the flask and invert it several times to ensure the solution is homogeneous.

b. Preparation of Working Standard Solutions: A series of working standard solutions can be

prepared by diluting the stock solution. For example, to prepare a 20 µg/mL working stock,

pipette 10 mL of the 200 µg/mL stock solution into a 100 mL volumetric flask and dilute to the

mark with distilled water.[2] From this working stock, a calibration curve can be constructed by

preparing a series of dilutions (e.g., 2, 4, 6, 8, 10 µg/mL) in 10 mL volumetric flasks.

3. Sample Preparation
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The preparation of beverage samples may vary depending on the sample matrix:

Clear, Non-carbonated Beverages:

Allow the beverage to reach room temperature.

If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate

matter.

Dilute the sample with distilled water to bring the Allura Red AC concentration within the

range of the calibration curve. The dilution factor will depend on the expected dye

concentration in the beverage.

Carbonated Beverages:

Degas the sample by sonication or by vigorous stirring to remove carbonation, which can

interfere with spectrophotometric measurements.[1]

Proceed with filtration and dilution as described for non-carbonated beverages.[1]

4. Spectrophotometric Measurement

Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

Set the wavelength of maximum absorbance (λmax) for Allura Red AC, which is

approximately 504 nm.[2] A scan from 400 nm to 600 nm can be performed on a standard

solution to determine the precise λmax.

Use distilled water as a blank to zero the spectrophotometer.

Measure the absorbance of each of the prepared standard solutions and the prepared

beverage sample(s).

Record the absorbance values.

5. Data Analysis
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Construct a calibration curve by plotting the absorbance of the standard solutions versus

their known concentrations.

Perform a linear regression analysis on the calibration data to obtain the equation of the line

(y = mx + c), where 'y' is the absorbance, 'm' is the slope, 'x' is the concentration, and 'c' is

the y-intercept. The R-squared value (R²) should be close to 1.0 to indicate a good linear fit.

Use the equation of the line and the measured absorbance of the beverage sample to

calculate the concentration of Allura Red AC in the diluted sample.

Multiply the calculated concentration by the dilution factor to determine the original

concentration of Allura Red AC in the undiluted beverage.

Data Presentation
The following table summarizes typical quantitative data for the spectrophotometric

determination of Allura Red AC from various studies.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
504 - 507 nm [2][5]

Linear Concentration Range 0.05 - 2.00 mg/L [6]

0.8 - 19.2 µg/mL [4][7]

2 - 40 µg/mL [5]

Limit of Detection (LOD) 0.005 mg/L

Molar Absorptivity (ε)
2.19 x 10⁴ L mol⁻¹ cm⁻¹ (in

aqueous solution)
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Caption: Experimental workflow for the spectrophotometric determination of Allura Red AC in

beverages.

Beer-Lambert Law

Absorbance (A)

A = εlc

Concentration (c) Path Length (l)
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Caption: Relationship of variables in the Beer-Lambert Law for spectrophotometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1170439?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170439?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://ymerdigital.com/uploads/YMER240746.pdf
https://www.proakademia.eu/gfx/baza_wiedzy/472/nr_27_53-60_2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9261852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9261852/
https://scispace.com/pdf/a-simple-spectrophotometric-evaluation-method-of-allura-red-2lj06ss59i.pdf
https://www.researchgate.net/publication/348122596_Spectrophotometric_Determination_of_Allura_Red_AC_and_Tartrazine_in_Food_Products_Using_Hydrophobic_Deep_Eutectic_Solvents_as_an_Environmentally_Sustainable_Micro-Extractor
https://www.jfda-online.com/journal/vol29/iss1/6/
https://www.jfda-online.com/journal/vol29/iss1/6/
https://www.benchchem.com/product/b1170439#spectrophotometric-determination-of-allura-red-ac-in-beverages
https://www.benchchem.com/product/b1170439#spectrophotometric-determination-of-allura-red-ac-in-beverages
https://www.benchchem.com/product/b1170439#spectrophotometric-determination-of-allura-red-ac-in-beverages
https://www.benchchem.com/product/b1170439#spectrophotometric-determination-of-allura-red-ac-in-beverages
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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